Cas no 2411334-92-2 ((E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide
• CAS No: 2411334-92-2
• MF: C₁₆H₂₄FN₃O
• MW: 293.379667282104
• CID: 5357428
• PubChem ID: 146097995
• Update Time: 2025-11-04

(E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide
• Z3952174321
• (2E)-4-(dimethylamino)-N-{1-[2-(dimethylamino)-5-fluorophenyl]ethyl}but-2-enamide

• Inchi： 1S/C16H24FN3O/c1-12(18-16(21)7-6-10-19(2)3)14-11-13(17)8-9-15(14)20(4)5/h6-9,11-12H,10H2,1-5H3,(H,18,21)/b7-6+
• InChI Key： QIHIJPIFFGNLCV-VOTSOKGWSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)NC(/C=C/CN(C)C)=O)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• XLogP3: 2
• Topological Polar Surface Area: 35.6

Additional information on (E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide

Introduction to (E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide (CAS No. 2411334-92-2)

Compound with the CAS number 2411334-92-2 and the product name (E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery.

The molecular framework of this compound incorporates several key functional groups, including dimethylamino and fluoro substituents, which contribute to its unique chemical properties. The presence of these groups not only influences its reactivity but also enhances its suitability for various biochemical interactions. Specifically, the fluoro group is known to improve metabolic stability and binding affinity, making it a valuable component in the design of bioactive molecules.

In recent years, there has been a growing interest in the development of novel amide-based compounds for their therapeutic potential. The amide linkage in (E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide serves as a critical pharmacophore, facilitating interactions with biological targets. This has led to extensive research into its possible applications in treating various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects, making it a promising candidate for further investigation. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The dimethylamino groups, for instance, are known to enhance solubility and bioavailability, which are crucial factors in drug formulation.

The synthesis of (E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to produce this compound with high purity and yield. This has opened up new avenues for exploring its biological activity and therapeutic potential.

Recent studies have highlighted the compound's ability to interact with specific enzymes and receptors, which are implicated in various pathological processes. For example, preliminary findings suggest that it may inhibit the activity of enzymes involved in inflammation and oxidative stress. These effects are particularly relevant in the context of chronic diseases such as arthritis and neurodegenerative disorders.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced binding affinity and metabolic stability. In the case of (E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide, the fluoro group at position 5 contributes significantly to these properties.

Moreover, the compound's dual amine functionality provides multiple sites for interaction with biological targets. This versatility makes it an attractive scaffold for designing molecules with tailored pharmacological profiles. Researchers are exploring various derivatives of this compound to optimize its therapeutic effects while minimizing potential side reactions.

The development of computational models has further accelerated the discovery process for this class of compounds. By leveraging machine learning algorithms, scientists can predict the biological activity of novel derivatives with remarkable accuracy. This approach has already led to several promising candidates that are being tested in preclinical studies.

In conclusion, (E)-4-(Dimethylamino)-N-[1-[2-(dimethylamino)-5-fluorophenyl]ethyl]but-2-enamide (CAS No. 2411334-92-2) represents a significant advancement in chemical and biomedical research. Its unique structural features and potential therapeutic applications make it a valuable asset in the ongoing quest to develop novel pharmaceutical agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in future medical breakthroughs.